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Metyltetraprole: A Comparative Safety Profile for
Non-Target Organisms
A new generation strobilurin fungicide, Metyltetraprole, demonstrates a favorable safety profile

for a range of non-target organisms when compared to other widely used fungicides in the

same class, Azoxystrobin and Pyraclostrobin. This guide provides a comparative analysis of

their ecotoxicological data, details the experimental methodologies used for these

assessments, and visualizes the underlying mode of action and experimental workflows.

Metyltetraprole, a novel fungicide developed by Sumitomo Chemical, belongs to the Quinone

outside Inhibitor (QoI) group of fungicides, which act by inhibiting the mitochondrial respiration

in fungi.[1] While highly effective against fungal pathogens, the potential impact of fungicides

on non-target organisms is a critical aspect of their environmental risk assessment. This guide

synthesizes available data to offer a comparative overview of the safety of Metyltetraprole.

Comparative Ecotoxicity Data
The following table summarizes the acute toxicity of Metyltetraprole and two other prominent

strobilurin fungicides, Azoxystrobin and Pyraclostrobin, to a variety of non-target organisms.

The data is presented as LD50 (Lethal Dose, 50%) for terrestrial organisms and LC50 (Lethal

Concentration, 50%) or EC50 (Effective Concentration, 50%) for aquatic organisms. Higher

values indicate lower toxicity.
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Organism
Group

Species Endpoint
Metyltetrapr
ole

Azoxystrobi
n

Pyraclostro
bin

Birds

Bobwhite

Quail

(Colinus

virginianus)

Acute Oral

LD50

>2250

mg/kg[1]

>2000

mg/kg[2]

>2000

mg/kg[3]

Mallard Duck

(Anas

platyrhynchos

)

Acute Oral

LD50

No data

available

>2000

mg/kg[2]

>2000

mg/kg[3]

Fish

Rainbow

Trout

(Oncorhynch

us mykiss)

96-hour LC50
No data

available

0.47 - 1.76

mg/L[2][4]

0.00616

mg/L[5]

Bluegill

Sunfish

(Lepomis

macrochirus)

96-hour LC50
No data

available
1.1 mg/L[6] 0.011 mg/L[7]

Carp

(Cyprinus

carpio)

96-hour LC50
No data

available
4.2 mg/L[4]

No data

available

Aquatic

Invertebrates

Water Flea

(Daphnia

magna)

48-hour

EC50

No data

available

0.28 - 0.83

mg/L[2][4]

0.0157

mg/L[5]

Honeybees Apis mellifera
Acute

Contact LD50

No data

available

>200 µ g/bee

[2][4]

>100 µ g/bee

[8]

Apis mellifera
Acute Oral

LD50

No data

available

>25 µ g/bee

[2]

No data

available

Earthworms Eisenia fetida 14-day LC50
No data

available
283 mg/kg[2]

No data

available
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Experimental Protocols
The ecotoxicological data presented in this guide are primarily derived from standardized

studies conducted according to internationally recognized guidelines, such as those

established by the Organisation for Economic Co-operation and Development (OECD).

Avian Acute Oral Toxicity: The acute oral toxicity to birds is typically determined using a limit

test (e.g., OECD Guideline 223). In this test, a single high dose of the test substance is

administered orally to a group of birds (e.g., Bobwhite Quail). The birds are then observed for a

period of 14 days for mortality and any signs of toxicity. If no mortality or significant toxic effects

are observed at the limit dose (e.g., 2000 mg/kg body weight), the LD50 is considered to be

greater than that dose.

Aquatic Toxicity (Fish and Invertebrates): Acute toxicity to aquatic organisms is assessed

through static or semi-static tests (e.g., OECD Guidelines 203 for fish and 202 for Daphnia). In

these tests, the organisms are exposed to a range of concentrations of the test substance in

water for a defined period (e.g., 96 hours for fish, 48 hours for Daphnia). The concentration that

causes mortality in 50% of the test population (LC50) or an adverse effect in 50% of the

population (e.g., immobilization for Daphnia, EC50) is then determined.

Honeybee Acute Toxicity: The acute toxicity to honeybees is evaluated through oral and contact

tests (e.g., OECD Guidelines 213 and 214). In the oral toxicity test, bees are fed a sugar

solution containing the test substance. In the contact toxicity test, the substance is applied

directly to the thorax of the bees. Mortality is assessed over a 48-hour period to determine the

LD50.

Earthworm Acute Toxicity: The acute toxicity to earthworms is determined using a filter paper

contact test or an artificial soil test (e.g., OECD Guideline 207). In the artificial soil test,

earthworms are exposed to soil treated with different concentrations of the test substance.

Mortality is recorded over a 14-day period to calculate the LC50.

Visualizing Key Processes
To better understand the mode of action and the experimental approach to safety assessment,

the following diagrams are provided.
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Caption: Experimental workflow for non-target organism safety assessment.
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Caption: Mechanism of action of QoI fungicides on the mitochondrial electron transport chain.
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Conclusion
The available data indicates that Metyltetraprole has a low acute toxicity to birds.[1] While

data for other non-target organisms is still emerging, the initial assessments suggest a safety

profile that is comparable to or more favorable than some existing strobilurin fungicides. It is

important to note that while acute toxicity data provides a valuable snapshot, chronic and sub-

lethal effects also play a crucial role in the overall environmental risk assessment of any

pesticide. Further research will continue to refine our understanding of Metyltetraprole's long-

term impact on non-target ecosystems.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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